Cas no 1563557-79-8 ((2s)-2-(3-Methoxypropanamido)-3-methylbutanoic acid)

• Product Name: (2s)-2-(3-Methoxypropanamido)-3-methylbutanoic acid
• CAS No: 1563557-79-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 5915930
• PubChem ID: 62589484
• Update Time: 2025-05-25

(2s)-2-(3-Methoxypropanamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-740835
• 1563557-79-8
• AKOS011881260
• (2s)-2-(3-methoxypropanamido)-3-methylbutanoic acid
• (2s)-2-(3-Methoxypropanamido)-3-methylbutanoic acid

• Inchi： 1S/C9H17NO4/c1-6(2)8(9(12)13)10-7(11)4-5-14-3/h6,8H,4-5H2,1-3H3,(H,10,11)(H,12,13)/t8-/m0/s1
• InChI Key： QDYVKUGIDBOETD-QMMMGPOBSA-N
• SMILES： OC([C@H](C(C)C)NC(CCOC)=O)=O

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2s)-2-(3-Methoxypropanamido)-3-methylbutanoic acid

(2S)-2-(3-Methoxypropanamido)-3-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1563557-79-8, commonly referred to as (2S)-2-(3-Methoxypropanamido)-3-methylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

(2S)-2-(3-Methoxypropanamido)-3-methylbutanoic acid is a chiral molecule characterized by its amide functionality and branched carbon chain. The presence of the methoxy group in the 3-position of the propanamide moiety introduces interesting electronic and steric effects, which are crucial for its biological activity. The stereochemistry at the second carbon atom (S configuration) plays a pivotal role in determining the compound's pharmacokinetic properties and interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to modulate key enzymes and receptors involved in various pathological conditions, such as inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that (2S)-2-(3-Methoxypropanamido)-3-methylbutanoic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a enzyme associated with inflammatory processes.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. A common approach includes the formation of the amide bond via coupling reagents such as HATU or EDCl, followed by stereocontrolled resolution to obtain the desired S-enantiomer. The use of chiral auxiliary groups has also been reported to facilitate the enantioselective synthesis of this compound.

In terms of applications, (2S)-2-(3-Methoxypropanamido)-3-methylbutanoic acid has shown promise in drug delivery systems due to its ability to enhance bioavailability and reduce systemic toxicity. Its unique structure allows for modifications that can improve solubility and permeability, making it an attractive candidate for oral drug formulations.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Using advanced molecular docking techniques, researchers have identified key residues in target proteins that are critical for binding affinity. These findings have paved the way for rational drug design strategies aimed at optimizing the compound's efficacy and selectivity.

In conclusion, (2S)-2-(3-Methoxypropanamido)-3-methylbutanoic acid represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activity, position it as a valuable tool in drug discovery efforts. As research continues to unfold, we can expect further innovations that will expand our understanding of this intriguing compound.